Cas no 69704-25-2 (1,3-Dioxolane-4-methanol,2-methyl-2-phenyl-, 4-acetate)

• Product Name: 1,3-Dioxolane-4-methanol,2-methyl-2-phenyl-, 4-acetate
• CAS No: 69704-25-2
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 524859
• PubChem ID: 230968
• Update Time: 2025-04-19

1,3-Dioxolane-4-methanol,2-methyl-2-phenyl-, 4-acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-4-methanol,2-methyl-2-phenyl-, 4-acetate
• (2-methyl-2-phenyl-1,3-dioxolan-4-yl)methyl acetate
• AC1L5KO4
• AG-G-71649
• AR-1A2490
• CTK5D0994
• DL-trans-4-Acetoxymethyl-2-methyl-2-r-phenyl-1,3-dioxolan
• KST-1A8746
• NSC26413
• 69704-25-2
• DTXSID60282542
• NSC-26413

• Inchi： 1S/C13H16O4/c1-10(14)15-8-12-9-16-13(2,17-12)11-6-4-3-5-7-11/h3-7,12H,8-9H2,1-2H3
• InChI Key： WQVXJESXYNGBLY-UHFFFAOYSA-N
• SMILES： O1C(COC(C)=O)COC1(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 236.10488
• Monoisotopic Mass: 236.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.119
• Boiling Point: 325.1°C at 760 mmHg
• Flash Point: 141.2°C
• Refractive Index: 1.497
• PSA: 44.76